Cas no 1805370-88-0 (Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate)
Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate
-
- Inchi: 1S/C9H5ClF5NO2/c1-18-8(17)5-4(7(11)12)3(9(13,14)15)2-16-6(5)10/h2,7H,1H3
- InChI Key: DBDWJQNYRPSWGD-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C(C(F)F)=C(C=N1)C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- XLogP3: 3.2
- Topological Polar Surface Area: 39.2
Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048059-1g |
Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate |
1805370-88-0 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate
Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805370-88-0): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805370-88-0, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate fluorinated pyridine core, has garnered significant attention due to its utility in the synthesis of novel bioactive molecules. The strategic incorporation of chloro, difluoromethyl, and trifluoromethyl substituents into its structure imparts unique physicochemical properties, making it a cornerstone in the development of next-generation therapeutic agents.
The pharmaceutical industry has witnessed a surge in the demand for fluorinated compounds over the past decade, driven by their enhanced metabolic stability, improved binding affinity, and increased bioavailability. Among these, pyridine derivatives have emerged as pivotal scaffolds in drug design, owing to their ability to interact with biological targets through multiple hydrogen bonding and hydrophobic interactions. Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate stands out as a versatile building block, facilitating the construction of complex pharmacophores that exhibit promising pharmacological profiles.
In recent years, researchers have leveraged the reactivity of this compound to develop innovative synthetic routes for various therapeutic classes. For instance, its application in the synthesis of kinase inhibitors has been particularly noteworthy. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often linked to cancer and inflammatory diseases. By incorporating the fluorinated pyridine moiety into kinase inhibitors, scientists have been able to achieve higher selectivity and potency. A notable example is the development of 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate-based inhibitors that target specific tyrosine kinases, demonstrating remarkable efficacy in preclinical studies.
The impact of fluorine atoms on the electronic and steric properties of molecules cannot be overstated. The presence of multiple fluorine substituents in Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate not only enhances lipophilicity but also modulates metabolic pathways, thereby extending the half-life of drugs and improving their overall pharmacokinetic profiles. This has opened up new avenues for drug development, particularly in the treatment of chronic diseases where long-term therapeutic efficacy is paramount.
1805370-88-0 (Methyl 2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)